2-oxo-2-(3-phenyl-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethyl 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-oxo-2-(3-phenyl-2,3-dihydro-1,4-benzothiazin-4-yl)ethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C22H17ClN2O3S/c23-21-16(9-6-12-24-21)22(27)28-13-20(26)25-17-10-4-5-11-19(17)29-14-18(25)15-7-2-1-3-8-15/h1-12,18H,13-14H2
• InChI Key: OJVPKOUGYVKNJV-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C2=CC=CC=C2S1)C(=O)COC(=O)C3=C(N=CC=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol

Description

The compound appears to contain a benzothiazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The compound contains a benzothiazine ring, a pyridine ring, and an ester group. The presence of these functional groups can greatly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, benzothiazine derivatives are known to undergo a variety of chemical reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the ester group could make the compound more polar.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzothiazine derivatives are known to have antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities, among others.

Future Directions

Research into benzothiazine derivatives is ongoing, given their diverse biological activities. Future research could explore the synthesis of new derivatives and their potential applications.